Cas no 338779-09-2 (2-(Benzylsulfanyl)-3-methylthieno[3,2-d]pyrimidin-4(3H)-one)

• Product Name: 2-(Benzylsulfanyl)-3-methylthieno[3,2-d]pyrimidin-4(3H)-one
• CAS No: 338779-09-2
• MF: C₁₄H₁₂N₂OS₂
• MW: 288.387880325317
• CID: 5015726
• Update Time: 2023-08-25

2-(Benzylsulfanyl)-3-methylthieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-3-methylthieno[3,2-d]pyrimidin-4(3H)-one
• 2-(benzylsulfanyl)-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• MLS000694581
• HMS2651K19
• STL125703
• UPCMLD0ENAT5743057:001
• SMR000333250
• 2-(Benzylsulfanyl)-3-methylthieno[3,2-d]pyrimidin-4(3H)-one

• Inchi： 1S/C14H12N2OS2/c1-16-13(17)12-11(7-8-18-12)15-14(16)19-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： ZNDHTIWIGRVAMI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NC2C=CSC=2C(N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 3.3
• Topological Polar Surface Area: 86.2